4-ethoxy-N-(4-methoxyphenyl)-1-naphthalenesulfonamide

• IUPAC Name: 4-ethoxy-N-(4-methoxyphenyl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C19H19NO4S/c1-3-24-18-12-13-19(17-7-5-4-6-16(17)18)25(21,22)20-14-8-10-15(23-2)11-9-14/h4-13,20H,3H2,1-2H3
• InChI Key: OWWMJFCCYVANHT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C19H19NO4S
• Molecular Weight: 357.4 g/mol

Description

4-ethoxy-N-(4-methoxyphenyl)-1-naphthalenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as ESI-09 and has been extensively studied for its pharmacological properties.

Mechanism of Action

ESI-09 inhibits the activity of the Wnt/β-catenin signaling pathway by binding to the protein Dishevelled (Dvl), which is a key component of the pathway. This binding prevents the activation of downstream signaling molecules, leading to the inhibition of the pathway.
Biochemical and Physiological Effects:
ESI-09 has been shown to have various biochemical and physiological effects. The compound has been shown to inhibit the proliferation of cancer cells and promote bone formation. ESI-09 has also been shown to have anti-inflammatory properties and can reduce the levels of pro-inflammatory cytokines in animal models.

Advantages and Limitations for Lab Experiments

ESI-09 has several advantages for lab experiments. The compound is relatively easy to synthesize and yields high purity compounds. ESI-09 has also been extensively studied, and its mechanism of action is well understood. However, one limitation of ESI-09 is its poor solubility in water, which can make it difficult to use in certain experiments.

Future Directions

For the study of ESI-09 include its potential applications in the treatment of cancer, osteoporosis, and other diseases.

Synthesis Methods

The synthesis of ESI-09 involves the reaction of 4-methoxybenzenesulfonyl chloride with 1-naphthylamine in the presence of sodium ethoxide. The resulting compound is then reacted with ethyl alcohol to yield 4-ethoxy-N-(4-methoxyphenyl)-1-naphthalenesulfonamide. The synthesis method is relatively simple and yields high purity compounds.

Scientific Research Applications

ESI-09 has been extensively studied for its potential therapeutic applications. The compound has been shown to inhibit the activity of the Wnt/β-catenin signaling pathway, which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. Dysregulation of this pathway has been linked to various diseases such as cancer, osteoporosis, and Alzheimer's disease. ESI-09 has been shown to inhibit the growth of cancer cells and promote bone formation in animal models.